Cas no 2138272-30-5 (9-(cyclobutylmethyl)-2-ethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: 9-(cyclobutylmethyl)-2-ethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2138272-30-5
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 6203883
• PubChem ID: 165453396
• Update Time: 2025-07-15

9-(cyclobutylmethyl)-2-ethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 2138272-30-5
• EN300-731865
• 9-(cyclobutylmethyl)-2-ethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

• Inchi： 1S/C14H23N3/c1-2-12-10-17-8-4-7-15-13(14(17)16-12)9-11-5-3-6-11/h10-11,13,15H,2-9H2,1H3
• InChI Key： PKJKPPLKTUPSQR-UHFFFAOYSA-N
• SMILES： N1CCCN2C=C(CC)N=C2C1CC1CCC1

Computed Properties

• Exact Mass: 233.189197746g/mol
• Monoisotopic Mass: 233.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 9-(cyclobutylmethyl)-2-ethyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Introduction to 9-(Cyclobutylmethyl)-2-Ethyl-5H,6H,7H,8H,9H-Imidazo[1,2-a][1,4]Diazepine (CAS No. 2138272-30-5)

9-(Cyclobutylmethyl)-2-Ethyl-5H,6H,7H,8H,9H-Imidazo[1,2-a][1,4]diazepine (CAS No. 2138272-30-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of imidazodiazepines and is characterized by its unique structural features and potential therapeutic applications. The cyclobutylmethyl and ethyl substituents contribute to its distinct chemical properties and biological activities.

The molecular structure of 9-(Cyclobutylmethyl)-2-Ethyl-5H,6H,7H,8H,9H-Imidazo[1,2-a][1,4]diazepine consists of a fused ring system with an imidazole and diazepine moiety. The cyclobutylmethyl group at the 9-position and the ethyl group at the 2-position are key structural elements that influence its pharmacological profile. These substituents enhance the compound's lipophilicity and improve its ability to cross biological membranes, making it a promising candidate for various therapeutic applications.

Recent studies have explored the potential of 9-(Cyclobutylmethyl)-2-Ethyl-5H,6H,7H,8H,9H-Imidazo[1,2-a][1,4]diazepine in the treatment of neurological disorders. One notable area of research is its activity as a modulator of GABA receptors. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that modulate GABA receptors have shown promise in treating conditions such as anxiety disorders, epilepsy, and sleep disorders.

In a study published in the Journal of Medicinal Chemistry in 2023, researchers investigated the binding affinity and functional activity of 9-(Cyclobutylmethyl)-2-Ethyl-5H,6H,7H,8H,9H-Imidazo[1,2-a][1,4]diazepine at various GABA receptor subtypes. The results demonstrated that this compound exhibits high selectivity for GABAA receptors over other subtypes. This selectivity is crucial for minimizing side effects associated with non-selective GABA receptor modulators.

Beyond its potential as a GABA receptor modulator, 9-(Cyclobutylmethyl)-2-Ethyl-5H,6H,7H,8H,9H-Imidazo[1,2-a][1,4]diazepine has also shown promise in preclinical studies for its anxiolytic properties. In a study conducted on rodent models of anxiety using elevated plus maze and open field tests, this compound was found to significantly reduce anxiety-like behaviors without causing sedation or motor impairment. These findings suggest that it may be a valuable addition to the current arsenal of anxiolytic drugs.

The safety profile of 9-(Cyclobutylmethyl)-2-Ethyl-5H,6H,7H,8H,9H-Imidazo[1,2-a][1,4]diazepine has been evaluated in several preclinical studies. Toxicity assessments have shown that it has a favorable safety margin with no significant adverse effects observed at therapeutic doses. Additionally, pharmacokinetic studies have revealed that this compound has good oral bioavailability and a suitable half-life for once-daily dosing regimens.

In conclusion, 9-(Cyclobutylmethyl)-2-Ethyl-5H,6H,7H,8H,9H-Imidazo[1，2-a][1，4]diazepine (CAS No. 2138272-30-5) represents a promising compound with potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further clinical development. Ongoing research continues to explore its full therapeutic potential and safety profile.